Cas no 100923-73-7 (N-(4-acetyl-3,5-dimethylphenyl)acetamide)

• Product Name: N-(4-acetyl-3,5-dimethylphenyl)acetamide
• CAS No: 100923-73-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4559055
• PubChem ID: 18788473
• Update Time: 2025-06-15

N-(4-acetyl-3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetyl-3,5-dimethylphenyl)acetamide

• Inchi： 1S/C12H15NO2/c1-7-5-11(13-10(4)15)6-8(2)12(7)9(3)14/h5-6H,1-4H3,(H,13,15)
• InChI Key： YMZYXRXAOBGMQY-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=C(C(C)=O)C(C)=C1)(=O)C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetyl-3,5-dimethylphenyl)acetamide

Introduction to N-(4-acetyl-3,5-dimethylphenyl)acetamide and Its Significance in Modern Chemical Research

N-(4-acetyl-3,5-dimethylphenyl)acetamide is a compound of considerable interest in the field of chemical and pharmaceutical research. With a CAS number of 100923-73-7, this molecule has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, characterized by an acetyl group attached to a phenyl ring with dimethyl substitutions at the 3rd and 5th positions, makes it a versatile scaffold for further chemical modifications and functionalization.

The< b>N-(4-acetyl-3,5-dimethylphenyl)acetamide molecule exhibits a range of physicochemical properties that make it suitable for use in multiple contexts. Its aromaticity, contributed by the phenyl ring, combined with the electron-withdrawing effect of the acetyl group, influences its reactivity and interaction with biological systems. These characteristics have positioned it as a subject of study in both synthetic chemistry and drug discovery initiatives.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The< b>4-acetyl-3,5-dimethylphenyl moiety, in particular, has been investigated for its possible role in modulating various biological pathways. Current research suggests that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and other therapeutic areas. The acetamide functional group further enhances its utility by providing a site for further derivatization, allowing chemists to tailor its properties for specific applications.

The synthesis of< b>N-(4-acetyl-3,5-dimethylphenyl)acetamide involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced techniques in organic synthesis have enabled the efficient preparation of this molecule, making it more readily available for research purposes. The process typically involves the condensation of appropriate precursors under controlled conditions, followed by purification steps to obtain high-purity material. These synthetic routes have been optimized to ensure scalability and reproducibility, which are crucial for industrial and academic applications.

The chemical behavior of< b>N-(4-acetyl-3,5-dimethylphenyl)acetamide has been extensively studied in vitro. Its interaction with enzymes and receptors has been a focal point of investigation, particularly in understanding how structural modifications can influence its biological activity. Computational methods have played a significant role in predicting these interactions, providing insights into potential drug-like properties before experimental validation. This approach has accelerated the discovery process and allowed researchers to focus on the most promising candidates.

In the realm of medicinal chemistry, the< b>4-acetyl-3,5-dimethylphenyl scaffold offers a rich ground for innovation. By introducing various substituents or altering the core structure, chemists can generate libraries of compounds with tailored pharmacological profiles. This flexibility has led to several high-throughput screening campaigns aimed at identifying novel bioactive molecules. The results from these studies have not only expanded our understanding of the compound's potential but also provided leads for further development.

The role of< b>N-(4-acetyl-3,5-dimethylphenyl)acetamide extends beyond basic research; it also holds promise for industrial applications. Its unique properties make it suitable for use as an intermediate in the production of more complex molecules. Industries involved in fine chemicals and pharmaceuticals have shown interest in optimizing processes that incorporate this compound into larger synthetic schemes. This demand underscores its importance as a building block in modern chemical manufacturing.

The environmental impact of synthesizing and using< b>N-(4-acetyl-3,5-dimethylphenyl)acetamide is another area of growing concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry aimed at making industrial processes more environmentally friendly without compromising efficiency or yield. Such advancements are crucial for ensuring that chemical research remains viable long-term.

The future directions for research on< b>N-(4-acetyl-3,5-dimethylphenyl)acetamide are diverse and exciting. Ongoing studies are exploring new synthetic methodologies, investigating its pharmacological effects in vivo, and assessing its potential as an agrochemical or material science component. The compound's versatility ensures that it will remain a relevant subject of inquiry across multiple disciplines within chemistry and related fields.